3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione

• IUPAC Name: 4-amino-5-(1-methylbenzimidazol-2-yl)-3-prop-2-enyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C14H14N4S2/c1-3-8-18-12(15)11(20-14(18)19)13-16-9-6-4-5-7-10(9)17(13)2/h3-7H,1,8,15H2,2H3
• InChI Key: CRWXYROJUWZFOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(C(=S)S3)CC=C)N
• Molecular Formula: C14H14N4S2
• Molecular Weight: 302.4 g/mol
• CAS RN: 618072-96-1

Description

3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione is a novel thiazole derivative that has shown promising results in scientific research applications. This compound has gained significant attention due to its potential therapeutic properties, including antiviral, antibacterial, and anticancer activities.

Mechanism of Action

The mechanism of action of 3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione is not well understood. However, studies have suggested that this compound may exert its antiviral and antibacterial activities by inhibiting viral and bacterial enzymes involved in replication and transcription. Additionally, its anticancer activity may be due to its ability to induce apoptosis, inhibit angiogenesis, and disrupt cell cycle progression.
Biochemical and Physiological Effects:
Studies have shown that 3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione has minimal toxicity in vitro and in vivo. Furthermore, this compound has been shown to have low cytotoxicity against normal human cells, suggesting its potential as a safe and effective therapeutic agent. Additionally, this compound has been shown to induce reactive oxygen species (ROS) production, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione is its broad-spectrum antiviral and antibacterial activity. This compound has shown activity against a range of viruses and bacteria, making it a promising candidate for the development of new antiviral and antibacterial agents. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione. One potential direction is the optimization of its pharmacokinetic properties to improve its bioavailability and efficacy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic targets. Furthermore, the development of new derivatives of this compound may lead to the discovery of more potent and selective antiviral, antibacterial, and anticancer agents.

Synthesis Methods

The synthesis of 3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione has been reported in the literature. The most common method involves the reaction of 2-mercaptobenzimidazole with 1-methyl-2-chloroacetate to form the intermediate 1-methyl-2-(2-mercaptobenzimidazol-1-yl)acetate. The intermediate is then reacted with allylamine and ammonium thiocyanate to produce the final product.

Scientific Research Applications

3-allyl-4-amino-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione has been extensively studied for its potential therapeutic properties. This compound has been shown to exhibit antiviral activity against a range of viruses, including influenza A and B, herpes simplex virus, and human immunodeficiency virus. Additionally, it has demonstrated antibacterial activity against both gram-positive and gram-negative bacteria. Furthermore, this compound has shown promising anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.